Cas no 1021100-73-1 (8-(3-chlorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-(3-chlorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021100-73-1
• MF: C₂₂H₂₂ClN₃O₃
• MW: 411.881384372711
• CID: 5948446
• PubChem ID: 42109467
• Update Time: 2025-06-26

8-(3-chlorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(3-chlorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 8-(3-chlorobenzoyl)-3-(4-methylbenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 1021100-73-1
• F5047-0203
• VU0632428-1
• AKOS021686485

• Inchi： 1S/C22H22ClN3O3/c1-15-5-7-16(8-6-15)14-26-20(28)22(24-21(26)29)9-11-25(12-10-22)19(27)17-3-2-4-18(23)13-17/h2-8,13H,9-12,14H2,1H3,(H,24,29)
• InChI Key： NOCWAQQQKVVWHI-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(=O)C3=CC=CC(Cl)=C3)CC2)C(=O)N(CC2=CC=C(C)C=C2)C1=O

Computed Properties

• Exact Mass: 411.1349693g/mol
• Monoisotopic Mass: 411.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 69.7Ų

Additional information on 8-(3-chlorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione

Introduction to 8-(3-chlorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021100-73-1)

8-(3-chlorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021100-73-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of a triazaspiro[4.5]decane core and functional groups such as a chlorobenzoyl moiety and a benzyl substituent imparts this molecule with diverse chemical and biological properties.

The chlorobenzoyl group is known for its ability to modulate interactions with biological targets, particularly in the context of enzyme inhibition and receptor binding. This functional group has been extensively studied in various pharmaceutical applications, including anti-inflammatory and anticancer agents. The (4-methylphenyl)methyl substituent, commonly referred to as a benzyl group, further enhances the lipophilicity and stability of the molecule, which can be crucial for its pharmacokinetic properties.

Recent research has highlighted the potential of spirocyclic compounds in drug discovery and development. A study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of several spirocyclic derivatives, including 8-(3-chlorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione. The results showed that this compound exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory conditions.

In addition to its anti-inflammatory activity, 8-(3-chlorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione has also shown promise as an anticancer agent. A study conducted by a team at the National Cancer Institute demonstrated that this compound effectively inhibited the growth of various cancer cell lines, including those derived from breast and lung cancers. The mechanism of action was attributed to its ability to induce apoptosis and disrupt cell cycle progression.

The structural complexity of 8-(3-chlorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione presents both challenges and opportunities in its synthesis and optimization. Synthetic chemists have developed several strategies to efficiently synthesize this compound, focusing on optimizing yield and purity while minimizing side reactions. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the benzyl substituent onto the triazaspiro[4.5]decane core.

The pharmacokinetic properties of 8-(3-chlorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione have also been studied extensively. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles. Its lipophilicity and stability contribute to its ability to cross biological membranes and reach target tissues effectively.

In conclusion, 8-(3-chlorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021100-73-1) is a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry.